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Compound of Interest

Compound Name: Veratrole-d4

Cat. No.: B593016

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Veratrole-d4, a deuterated form of
Veratrole (1,2-dimethoxybenzene). Deuterated compounds are of significant interest in
pharmaceutical research and development due to their potential to alter metabolic pathways
and enhance the pharmacokinetic profiles of drug candidates. This document details the
isotopic purity and enrichment levels of Veratrole-d4, outlines experimental protocols for its
synthesis and analysis, and provides visualizations to clarify key processes.

Quantitative Data Summary

The isotopic purity and enrichment of Veratrole-d4 are critical parameters that define its quality
and suitability for research applications. While a specific Certificate of Analysis for Veratrole-d4
is not publicly available, the following tables represent typical specifications for commercially
available deuterated compounds, based on data for similar molecules like Resveratrol-d4.[1]
These values are essential for accurate interpretation of experimental results where Veratrole-
d4 is used as an internal standard or a metabolic tracer.

Table 1: Representative Isotopic Purity and Enrichment of Veratrole-d4
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Parameter Specification Method

Chemical Purity >98% HPLC

Isotopic Enrichment =299 atom % D Mass Spectrometry
d4 Isotopologue Abundance >95% Mass Spectrometry
do Isotopologue Abundance <0.5% Mass Spectrometry

Table 2: Representative Physicochemical Properties of Veratrole-d4

Property Value

Molecular Formula CsHeD4O2

Molecular Weight 142.21 g/mol

CAS Number 126840-15-1
Appearance Colorless liquid or solid

Solubilit Soluble in organic solvents such as ethanol,
olubili
Y ether, and acetone. Slightly soluble in water.[2]

Experimental Protocols

The synthesis and analysis of Veratrole-d4 require precise and well-controlled experimental
procedures. The following sections provide detailed methodologies for the synthesis of
deuterated aromatic compounds and the subsequent determination of their isotopic purity.

Synthesis of Veratrole-d4

The synthesis of Veratrole-d4 can be adapted from established methods for the preparation of
deuterated aromatic compounds and the synthesis of non-deuterated Veratrole. A common
approach involves the methylation of a deuterated precursor. The following is a plausible
synthetic route.

General Method for the Synthesis of Deuterated Aromatic Compounds:
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Deuterated aromatic compounds are often synthesized via a hydrogen-deuterium (H-D)
exchange reaction.[3] This typically involves reacting the non-deuterated aromatic compound
with a deuterium source, such as heavy water (D20), under elevated temperature and
pressure, often in the presence of a catalyst.

Proposed Synthesis of Veratrole-d4:
A plausible method for the synthesis of Veratrole-d4 involves the methylation of catechol-d4.

» Deuteration of Catechol: Catechol is subjected to an H-D exchange reaction using D20
under acidic or basic conditions, or with a suitable catalyst, to produce catechol-d4.

» Methylation of Catechol-d4: The resulting catechol-d4 is then methylated using a methylating
agent such as dimethyl sulfate or dimethyl carbonate in the presence of a base (e.g., sodium
hydroxide or lithium hydroxide) to yield Veratrole-d4.[4][5] The reaction is typically carried
out in an agueous or organic solvent.

 Purification: The crude Veratrole-d4 is purified using techniques such as distillation, steam
distillation, or chromatography to achieve high chemical purity.[2]

H-D Exchange
Methylation

Methylating Agent
(e.g., (CH3)2504)
Base
(e.g., NaOH)

Catechol D20, Catalyst Catechol-d4

Veratrole-d4

Click to download full resolution via product page

A plausible synthetic pathway for Veratrole-d4.

Determination of Isotopic Purity and Enrichment

The isotopic purity and enrichment of Veratrole-d4 are typically determined using Mass
Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
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2.2.1. Mass Spectrometry Analysis

High-resolution mass spectrometry (HRMS) is a powerful technique for determining the isotopic
distribution of a deuterated compound.[6]

Protocol for LC-MS Analysis of Veratrole-d4:

o Sample Preparation: Prepare a stock solution of Veratrole-d4 in a suitable solvent (e.g.,
methanol or acetonitrile) at a concentration of 1 mg/mL. Dilute the stock solution to a working
concentration of approximately 1 pg/mL in the initial mobile phase.[6]

e Liquid Chromatography (LC) Conditions:

[¢]

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um).[6]

o Mobile Phase A: 0.1% formic acid in water.[6]

o Mobile Phase B: 0.1% formic acid in acetonitrile.[6]

o Gradient: A suitable gradient to achieve good peak shape and separation from any
impurities.[6]

o Flow Rate: 0.3 mL/min.[6]

o Injection Volume: 5 pL.[6]

e Mass Spectrometry (MS) Conditions:

o Instrument: Q-TOF or Orbitrap mass spectrometer.[6]

o

lonization Mode: Electrospray lonization (ESI), positive mode.[6]

[¢]

Scan Mode: Full scan.[6]

[¢]

Mass Range: m/z 100-1000.[6]

[e]

Resolution: > 60,000.[6]
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» Data Analysis: Extract the ion chromatograms for the theoretical m/z of the unlabeled
compound (d0) and all deuterated isotopologues (d1-d4). Integrate the peak areas for each
isotopologue. Calculate the percentage of each isotopologue relative to the sum of all

isotopologue peak areas to determine the isotopic distribution and purity.[6]
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Workflow for isotopic purity analysis by LC-MS.

2.2.2. NMR Spectroscopy Analysis

NMR spectroscopy is used to confirm the position of deuterium labeling and to assess the
overall deuteration level.

Protocol for tH NMR Analysis of Veratrole-d4:

o Sample Preparation: Dissolve approximately 5-10 mg of Veratrole-d4 in a suitable
deuterated solvent (e.g., chloroform-d, CDCIs) in an NMR tube.

* NMR Acquisition:
o Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).
o Experiment: A standard *H NMR experiment.
o Parameters: Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

o Data Analysis: Compare the *H NMR spectrum of Veratrole-d4 with that of an unlabeled
Veratrole standard. The disappearance or significant reduction of proton signals at the
expected deuterated positions on the aromatic ring confirms successful labeling. The integral
of any residual proton signals can be used to quantify the level of deuteration.
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Logical flow for NMR-based purity assessment.

Applications in Research and Drug Development

Veratrole-d4 serves as a valuable tool in various research and development applications:

¢ Internal Standard: Due to its similar chemical and physical properties to endogenous
Veratrole, Veratrole-d4 is an ideal internal standard for quantitative analysis by mass
spectrometry.[3]

+ Metabolic Studies: It can be used as a tracer to study the metabolic fate of Veratrole and
related compounds. The deuterium label allows for the differentiation of the administered
compound from its endogenous counterparts.
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 Kinetic Isotope Effect Studies: The substitution of hydrogen with deuterium can alter the rate
of metabolic reactions, a phenomenon known as the kinetic isotope effect. Studying this
effect can provide insights into enzyme mechanisms and help in the design of drugs with
improved metabolic stability.

In conclusion, Veratrole-d4 is a critical tool for researchers in the pharmaceutical and life
sciences. A thorough understanding and verification of its isotopic purity and enrichment are
paramount for the generation of accurate and reproducible experimental data. The protocols
and information provided in this guide serve as a comprehensive resource for the effective
utilization of this deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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